molecular formula C14H20N2O B294900 4-methyl-N-[2-(1-pyrrolidinyl)ethyl]benzamide

4-methyl-N-[2-(1-pyrrolidinyl)ethyl]benzamide

Cat. No.: B294900
M. Wt: 232.32 g/mol
InChI Key: VMMMENNLKBFHLB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-methyl-N-[2-(1-pyrrolidinyl)ethyl]benzamide, also known as MPBD, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MPBD belongs to the class of psychoactive substances known as designer drugs and is structurally similar to other psychoactive substances such as cathinones and amphetamines.

Mechanism of Action

The exact mechanism of action of 4-methyl-N-[2-(1-pyrrolidinyl)ethyl]benzamide is not fully understood. However, it is believed that this compound acts on the central nervous system by increasing the levels of neurotransmitters such as dopamine, norepinephrine, and serotonin. These neurotransmitters are involved in regulating mood, motivation, and reward, and their dysregulation is associated with several psychiatric disorders.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It also has stimulant effects, which can lead to increased energy, focus, and motivation. However, these effects can also be harmful and may lead to adverse health consequences.

Advantages and Limitations for Lab Experiments

4-methyl-N-[2-(1-pyrrolidinyl)ethyl]benzamide has several advantages for lab experiments, including its ability to cross the blood-brain barrier and its potent psychoactive effects. However, its use in lab experiments is limited due to its potential for abuse and the lack of standardized dosing protocols.

Future Directions

There are several future directions for the study of 4-methyl-N-[2-(1-pyrrolidinyl)ethyl]benzamide. One area of research is the development of new and more effective antidepressants based on the structure of this compound. Another area of research is the investigation of the long-term effects of this compound use on the brain and body. Additionally, there is a need for standardized dosing protocols and safety guidelines for the use of this compound in lab experiments.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. The synthesis of this compound is a complex process, and its exact mechanism of action is not fully understood. This compound has several biochemical and physiological effects, and its use in lab experiments is limited due to its potential for abuse. However, there are several future directions for the study of this compound, including the development of new antidepressants and the investigation of its long-term effects.

Synthesis Methods

The synthesis of 4-methyl-N-[2-(1-pyrrolidinyl)ethyl]benzamide is a complex process that involves several steps. The first step involves the preparation of the intermediate compound, 4-methylphenylacetone, which is then converted into the final product through a series of chemical reactions. The synthesis of this compound requires specialized equipment and expertise, and it is not a straightforward process.

Scientific Research Applications

4-methyl-N-[2-(1-pyrrolidinyl)ethyl]benzamide has been the subject of several scientific studies due to its potential therapeutic applications. One of the most promising applications of this compound is in the treatment of depression. Studies have shown that this compound has antidepressant effects in animal models, and it may be effective in treating depression in humans. This compound has also been studied for its potential use in the treatment of addiction, anxiety, and other psychiatric disorders.

Properties

Molecular Formula

C14H20N2O

Molecular Weight

232.32 g/mol

IUPAC Name

4-methyl-N-(2-pyrrolidin-1-ylethyl)benzamide

InChI

InChI=1S/C14H20N2O/c1-12-4-6-13(7-5-12)14(17)15-8-11-16-9-2-3-10-16/h4-7H,2-3,8-11H2,1H3,(H,15,17)

InChI Key

VMMMENNLKBFHLB-UHFFFAOYSA-N

SMILES

CC1=CC=C(C=C1)C(=O)NCCN2CCCC2

Canonical SMILES

CC1=CC=C(C=C1)C(=O)NCCN2CCCC2

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.